Dimethyl cyclohexane-1,3-dicarboxylate

• IUPAC Name: dimethyl cyclohexane-1,3-dicarboxylate
• InChI: InChI=1S/C10H16O4/c1-13-9(11)7-4-3-5-8(6-7)10(12)14-2/h7-8H,3-6H2,1-2H3
• InChI Key: BZUOYGUOKMUSPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCC(C1)C(=O)OC
• Molecular Formula: C10H16O4
• DSSTOX Substance ID: DTXSID80905266
• Molecular Weight: 200.23 g/mol
• CAS RN: 6998-82-9, 10021-92-8

Description

Dimethyl cyclohexane-1,3-dicarboxylate (DMCD) is a cyclohexane-based organic compound that has been used in a variety of scientific research applications. DMCD is a versatile molecule that is relatively easy to synthesize and has a wide range of applications in biochemistry, physiology, and other scientific disciplines.

Scientific Research Applications

C10H16O4\mathrm{C_{10}H_{16}O_4}C10​H16​O4​

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Medicinal and Pharmaceutical Synthesis

Dimethyl cyclohexane-1,3-dicarboxylate serves as a valuable intermediate in pharmaceutical synthesis. .

Catalysis Studies

The compound has been investigated in catalysis studies. .

Mechanism of Action

Mode of Action

It is known to participate in cycloaddition reactions

Biochemical Pathways

It is known that similar compounds, such as triketones, inhibit p-hydroxyphenylpyruvatedioxygenase (hppd), a key enzyme in plants . This enzyme breaks down the amino acid tyrosine into components used by plants to create necessary molecules .

Pharmacokinetics

Some thermophysical properties such as density, refractive index, and enthalpy of formation have been evaluated .

Result of Action

It has been suggested that similar compounds may have herbicidal properties .

Action Environment

It is known that environmental factors can significantly impact the effectiveness and behavior of similar compounds .

Synthesis routes and methods

Procedure details

1,3-Cyclohexanedicarboxylic acid (45.0 g, 261.4 mmol) was dissolved in methanol (250 mL). Chlorotrimethylsilane (10.00 mL, 78.79 mmol) was added and the reaction was stirred at room temperature for 4 days. The reaction was checked by LC-MS with the product mass [M+H]+ 201 seen. The mixture was concentrated under reduced pressure. The resulting residue was diluted with dichloromethane (200 mL). The organic layer was then washed with saturated. NaHCO3, dried over sodium sulfate, filtered and concentrated under reduced pressure to give a slightly viscous, clear and colorless oil. The oil was redissolved in anhydrous THF and concentrated to yield 49.5 g (95%) of cyclohexane-1,3-dicarboxylic acid dimethyl ester, which was used in the next step without further purification.